Cas no 138403-42-6 (1,4,7,10,13-Pentaazacyclopentadecane, 2-[(4-nitrophenyl)methyl]-)

• Product Name: 1,4,7,10,13-Pentaazacyclopentadecane, 2-[(4-nitrophenyl)methyl]-
• CAS No: 138403-42-6
• MF: C₁₇H₃₀N₆O₂
• MW: 350.459103107452
• CID: 1252861
• Update Time: 2024-08-04

1,4,7,10,13-Pentaazacyclopentadecane, 2-[(4-nitrophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,4,7,10,13-Pentaazacyclopentadecane, 2-[(4-nitrophenyl)methyl]-

• Inchi： 1S/C17H30N6O2/c24-23(25)17-3-1-15(2-4-17)13-16-14-21-10-9-19-6-5-18-7-8-20-11-12-22-16/h1-4,16,18-22H,5-14H2
• InChI Key： LOFBFTMEDVZESC-UHFFFAOYSA-N
• SMILES： N1CCNCCNCCNCCNCC1CC1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 350.2433

Experimental Properties

• Density: 1.041±0.06 g/cm3(Predicted)
• Boiling Point: 555.8±45.0 °C(Predicted)
• PSA: 103.29
• pka: 9.90±0.40(Predicted)